What exactly is Sphingosine?
Potent-specific protein kinase C inhibitor. Sphingosine (2-amino-4-trans-octadecene-1,3-diol) is an 18-carbon amino alcohol with an unsaturated hydrocarbon chain, which forms a primary part of sphingolipids, a class of cell membrane lipids that include sphingomyelin, an essential phospholipid.
Sphingosine (d18:1) is formed primarily from the breakdown of ceramide.1 Sphingosine inhibits protein kinase C and phosphatidic acid phosphohydrolase, whereas it activates phospholipase D and diacylglycerol (DAG) kinase.1 Phosphorylation of Sphingosine by sphingosine kinases 1 and 2 (SPHK 1, SPHK 2) produces sphingosine-1-phosphate, a potent bioactive lipid that exhibits a broad spectrum of biological activities, including cell proliferation,
survival and migration, cytoskeletal structure and development of morphogen...